DH-376

• Molecular Formula: C31H28F2N4O3
• Molecular Weight: 542.6 g/mol
• InChI: InChI=1S/C31H28F2N4O3/c1-2-18-40-28-17-16-27(19-22-6-4-3-5-7-22)36(21-28)30(38)37-34-20-29(35-37)31(39,23-8-12-25(32)13-9-23)24-10-14-26(33)15-11-24/h1,3-15,20,27-28,39H,16-19,21H2/t27-,28-/m1/s1
• InChIKey: GVLOFRPVRYAFKI-VSGBNLITSA-N

Research requiring sustained dual DAGLα/β blockade and target engagement visualization has lacked a single tool compound. DH-376 solves this need as a picomolar-potency (IC50 0.5-1.2 nM by ABPP), irreversible covalent inhibitor that crosses the BBB and features an intrinsic alkyne handle. - Enables streamlined CuAAC-based target visualization (in-gel fluorescence, proteomics) without separate probes. - Validated in vivo: reduces brain 2-AG, anandamide, and prostaglandins; effective in DSE/DSI electrophysiology and feeding behavior models. - Available with matched negative control DO53 for rigorous phenotypic attribution.

DH-376: Dual DAGLα/β Covalent Inhibitor

DH-376 (also designated DH376 or inhibitor 38; CAS 1848233-57-7) is a synthetic, chiral, irreversible covalent inhibitor of the serine hydrolases diacylglycerol lipase alpha (DAGLα) and beta (DAGLβ), the principal biosynthetic enzymes for the endocannabinoid 2-arachidonoylglycerol (2-AG) [1]. It belongs to the 1,2,3-triazole urea (1,2,3-TU) chemotype and features a 2-benzylpiperidine staying group with a chiral propargyl ether at the C4 position that confers both picomolar potency and a click-chemistry-compatible alkyne handle [1]. In recombinant substrate assays, DH-376 inhibits human DAGLα with an IC₅₀ of 6 nM and mouse DAGLβ with an IC₅₀ of 3–8 nM; by competitive activity-based protein profiling (ABPP) against endogenous brain DAGLs, IC₅₀ values reach 0.5–1.2 nM (DAGLα) and 2.3–4.8 nM (DAGLβ) [1]. The compound crosses the blood–brain barrier, produces rapid and profound reorganization of brain lipid signaling networks in vivo, and has been employed to delineate DAGL-dependent synaptic plasticity, neuroinflammation, and feeding behavior [1][3].

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Dual DAGLα/β inhibition pathway study context

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CNS-penetrant covalent probe sustained target engagement

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Bioorthogonal alkyne handle CuAAC-ready for target visualization

• [1] Ogasawara D, Deng H, Viader A, Baggelaar MP, Breman A, den Dulk H, et al. Rapid and profound rewiring of brain lipid signaling networks by acute diacylglycerol lipase inhibition. Proc Natl Acad Sci U S A. 2016 Jan 5;113(1):26-33. doi: 10.1073/pnas.1522364112. View Source
• [2] PubChem Compound Summary. CID 129188688 — DH376. Molecular Formula: C₃₁H₂₈F₂N₄O₃; Molecular Weight: 542.6 g/mol. View Source
• [3] Deng H, Kooijman S, van den Nieuwendijk AMCH, Ogasawara D, van der Wel T, van Dalen F, et al. Triazole ureas act as diacylglycerol lipase inhibitors and prevent fasting-induced refeeding. J Med Chem. 2017;60(1):428-440. doi: 10.1021/acs.jmedchem.6b01482. View Source

Why DH-376 Surpasses Other DAGL Inhibitors

The DAGL inhibitor landscape is fragmented across isoform selectivity, mechanism of action (reversible vs. irreversible), CNS penetration, and the availability of a bioorthogonal handle for target-engagement studies. Earlier-generation inhibitors such as KT172 and KT109 are either weaker in potency or isoform-selective rather than dual DAGLα/β [1]. The reversible inhibitor LEI105 lacks the sustained target engagement conferred by covalent modification and cannot be used for CuAAC-based target visualization [2]. DO34, the closest structural analog, shares DH-376's dual inhibition and CNS activity but lacks the alkyne handle that enables click-chemistry derivatization for in-gel fluorescence imaging, proteomic target identification, and probe development [3]. These functional gaps mean that no single alternative compound simultaneously delivers sub-nanomolar ABPP potency against both DAGL isoforms, irreversible covalent mechanism, rapid CNS engagement, and intrinsic click-chemistry compatibility — a combination that uniquely positions DH-376 for integrative chemical biology workflows [1][3].

KT172 Lacks dual isoform coverage and reported potency context may not match

LEI105 Reversible mechanism may not sustain target engagement post-washout

DO34 No intrinsic alkyne handle; click-chemistry-based visualization not supported

• [1] Hsu KL, Tsuboi K, Adibekian A, Pugh H, Masuda K, Cravatt BF. DAGLβ inhibition perturbs a lipid network involved in macrophage inflammatory responses. Nat Chem Biol. 2012;8(12):999-1007. doi: 10.1038/nchembio.1105. View Source
• [2] Baggelaar MP, Chameau PJP, Kantae V, Hummel J, Hsu KL, Janssen F, et al. Highly selective, reversible inhibitor identified by comparative chemoproteomics modulates diacylglycerol lipase activity in neurons. J Am Chem Soc. 2015;137(27):8851-8857. doi: 10.1021/jacs.5b04883. View Source
• [3] Ogasawara D, Deng H, Viader A, Baggelaar MP, Breman A, den Dulk H, et al. Rapid and profound rewiring of brain lipid signaling networks by acute diacylglycerol lipase inhibition. Proc Natl Acad Sci U S A. 2016 Jan 5;113(1):26-33. doi: 10.1073/pnas.1522364112. View Source

DH-376 Differentiation Evidence

Potency Improvement Over KT172

DH-376 represents a substantial potency gain over the first-generation 1,2,3-triazole urea DAGL inhibitor KT172. In the same real-time fluorescence-based SAG substrate assay using membrane lysates from DAGL-transfected HEK293T cells, DH-376 inhibited recombinant human DAGLα with an IC₅₀ of 6 nM (95% CI: 5–9 nM, n=4) and mouse DAGLβ with an IC₅₀ of 3–8 nM [1], whereas KT172 inhibited DAGLβ with an IC₅₀ of 50–90 nM and DAGLα with an IC₅₀ of approximately 140 nM [2]. This corresponds to an approximately 23-fold improvement in DAGLα potency and an 8–30-fold improvement in DAGLβ potency. The potency gain was achieved by replacing KT172's staying group with a chiral 2-benzyl-5-propargyloxy-piperidine moiety [1].

Potency Improvement vs. KT172

Cross-study comparable

DAGLα IC₅₀ 6 nM vs. ~140 nM
~23-fold reported difference

Supports lower compound usage per assay

SAG substrate assay; HEK293T membranes

Evidence Dimension	Inhibitory potency (IC₅₀) against recombinant DAGLα and DAGLβ in SAG substrate assay
Target Compound Data	DH-376: DAGLα IC₅₀ = 6 nM (95% CI: 5–9 nM); DAGLβ IC₅₀ = 3–8 nM
Comparator Or Baseline	KT172: DAGLα IC₅₀ ≈ 140 nM; DAGLβ IC₅₀ = 50–90 nM (SAG substrate assay, HEK293T membranes)
Quantified Difference	~23-fold more potent against DAGLα; ~8–30-fold more potent against DAGLβ
Conditions	Real-time fluorescence-based natural substrate (SAG) assay; membrane lysates from HEK293T cells expressing recombinant human DAGLα or mouse DAGLβ; n=4

Why This Matters

A 23-fold potency gain enables substantially lower compound usage per experiment, reduces the risk of off-target effects at higher concentrations, and supports more robust in vivo dosing at lower mg/kg levels.

• [1] Ogasawara D, Deng H, Viader A, Baggelaar MP, Breman A, den Dulk H, et al. Rapid and profound rewiring of brain lipid signaling networks by acute diacylglycerol lipase inhibition. Proc Natl Acad Sci U S A. 2016 Jan 5;113(1):26-33. doi: 10.1073/pnas.1522364112. View Source
• [2] Hsu KL, Tsuboi K, Adibekian A, Pugh H, Masuda K, Cravatt BF. DAGLβ inhibition perturbs a lipid network involved in macrophage inflammatory responses. Nat Chem Biol. 2012;8(12):999-1007. doi: 10.1038/nchembio.1105. View Source

Dual DAGLα/β Inhibition vs. KT109

DH-376 inhibits DAGLα and DAGLβ with near-equipotent activity (DAGLα IC₅₀ = 6 nM; DAGLβ IC₅₀ = 3–8 nM in the SAG substrate assay; DAGLα IC₅₀ = 0.5–1.2 nM and DAGLβ IC₅₀ = 2.3–4.8 nM by competitive ABPP in mouse brain) [1]. In contrast, KT109 is a DAGLβ-isoform-selective inhibitor with an IC₅₀ of 42 nM against DAGLβ and approximately 60-fold selectivity over DAGLα (IC₅₀ ≈ 2.5 µM against DAGLα) [2]. This selectivity profile renders KT109 unsuitable for experiments requiring simultaneous blockade of both DAGL isoforms, such as complete suppression of 2-AG biosynthesis in the CNS. DH-376 achieves comprehensive DAGL pathway inhibition with a single compound, whereas laboratories using KT109 would need to combine it with a separate DAGLα-selective tool — introducing confounding variables in dosing, pharmacokinetics, and off-target profiles [3].

Dual DAGLα/β vs. KT109

Cross-study comparable

DH-376 near-equipotent dual (α/β ~0.75–2.0); KT109 β-selective (~60-fold)

Enables single-compound dual isoform study context

SAG assay and competitive ABPP

Evidence Dimension	Isoform inhibition profile (DAGLα vs. DAGLβ selectivity ratio)
Target Compound Data	DH-376: DAGLα IC₅₀ = 6 nM (SAG) / 0.5–1.2 nM (ABPP); DAGLβ IC₅₀ = 3–8 nM (SAG) / 2.3–4.8 nM (ABPP); near-equipotent dual inhibitor (α/β ratio ~0.75–2.0)
Comparator Or Baseline	KT109: DAGLβ IC₅₀ = 42 nM; DAGLα IC₅₀ ≈ 2.5 µM; ~60-fold selective for DAGLβ over DAGLα; negligible activity against FAAH, MAGL, ABHD11
Quantified Difference	DH-376 is a pan-DAGL inhibitor (near-equipotent); KT109 is DAGLβ-selective (60-fold window). DH-376 is ~7–400-fold more potent against DAGLα than KT109.
Conditions	SAG substrate assay (recombinant enzymes in HEK293T membranes) and competitive ABPP (mouse brain membrane proteome)

Why This Matters

For studies requiring complete ablation of 2-AG biosynthesis — such as synaptic plasticity (DSE/DSI), neuroinflammatory pain models, or feeding behavior — DH-376 provides single-compound dual coverage, eliminating the need for multi-inhibitor cocktails and simplifying experimental design and data interpretation.

• [1] Ogasawara D, Deng H, Viader A, Baggelaar MP, Breman A, den Dulk H, et al. Rapid and profound rewiring of brain lipid signaling networks by acute diacylglycerol lipase inhibition. Proc Natl Acad Sci U S A. 2016 Jan 5;113(1):26-33. doi: 10.1073/pnas.1522364112. View Source
• [2] Hsu KL, Tsuboi K, Adibekian A, Pugh H, Masuda K, Cravatt BF. DAGLβ inhibition perturbs a lipid network involved in macrophage inflammatory responses. Nat Chem Biol. 2012;8(12):999-1007. doi: 10.1038/nchembio.1105. View Source
• [3] Levine A, Liktor-Busa E, Karlage KL, Giancotti L, Salvemini D, Vanderah TW, et al. DAGLα inhibition as a non-invasive and translational model of episodic headache. Front Pharmacol. 2021;11:615041. doi: 10.3389/fphar.2020.615041. View Source

Covalent Irreversibility vs. Reversible LEI105

DH-376 is a covalent irreversible inhibitor of DAGLs, a property confirmed by three independent lines of experimental evidence from the primary publication: (1) inhibition of DAGLα and direct DH-376 labeling were maintained after size-exclusion chromatography (SEC), whereas the reversible inhibitor LEI105 showed substantial rescue of DAGLα activity under identical SEC conditions; (2) DH-376 displayed a time-dependent increase in potency against DAGLα, a hallmark of progressive covalent modification; (3) following preincubation, DH-376 was not outcompeted by excess substrate, confirming irreversible active-site occupation [1]. In contrast, LEI105 is a reversible dual DAGLα/β inhibitor (pIC₅₀ 7.5/7.4; IC₅₀ ~32 nM and ~40 nM, respectively) that dissociates from the enzyme upon dilution or SEC [2]. This mechanistic difference carries functional consequences: DH-376's irreversibility enabled the discovery that DAGLα is a short-half-life protein in the CNS, as enzyme activity recovery after low-dose DH-376 treatment (3 mg/kg) tracked with new protein synthesis rather than inhibitor dissociation [1].

Covalent Irreversibility vs. LEI105

Direct head-to-head

Irreversible; engagement retained after SEC. LEI105 reversible, dissociates

Supports sustained pharmacodynamic endpoint context

Mouse brain proteome; SEC and time-dependence assays

Evidence Dimension	Mechanism of enzyme inhibition and durability of target engagement after size-exclusion chromatography
Target Compound Data	DH-376: irreversible covalent; DAGLα inhibition and direct labeling maintained after SEC; time-dependent potency increase; not outcompeted by excess substrate after preincubation
Comparator Or Baseline	LEI105: reversible; substantial rescue of DAGLα activity after SEC; pIC₅₀ 7.5 (DAGLα) / 7.4 (DAGLβ) ≈ IC₅₀ 32 nM / 40 nM
Quantified Difference	DH-376 retains full target engagement post-SEC vs. LEI105 shows dissociation; DH-376 IC₅₀ (ABPP) = 0.5–1.2 nM for DAGLα vs. LEI105 pIC₅₀ 7.5 (~32 nM) — approximately 30–60-fold more potent in ABPP format
Conditions	Mouse brain membrane proteome; size-exclusion chromatography (SEC); time-dependent preincubation assay; substrate competition assay (Ogasawara et al., 2016, SI Appendix, Fig. S7)

Why This Matters

Irreversible covalent inhibition ensures sustained pharmacodynamic effect that outlasts free drug exposure, which is critical for in vivo protocols where compound clearance may occur before the experimental endpoint. It also enables washout-resistant target labeling for ex vivo target engagement studies and permits investigation of target protein turnover kinetics — capabilities not achievable with reversible inhibitors.

• [1] Ogasawara D, Deng H, Viader A, Baggelaar MP, Breman A, den Dulk H, et al. Rapid and profound rewiring of brain lipid signaling networks by acute diacylglycerol lipase inhibition. Proc Natl Acad Sci U S A. 2016 Jan 5;113(1):26-33. doi: 10.1073/pnas.1522364112. (See SI Appendix, Fig. S7 for SEC and time-dependence experiments.) View Source
• [2] Baggelaar MP, Chameau PJP, Kantae V, Hummel J, Hsu KL, Janssen F, et al. Highly selective, reversible inhibitor identified by comparative chemoproteomics modulates diacylglycerol lipase activity in neurons. J Am Chem Soc. 2015;137(27):8851-8857. doi: 10.1021/jacs.5b04883. View Source

Intrinsic Click Handle vs. DO34

DH-376 possesses a chiral propargyl (alkyne) ether at the C4 position of the piperidine staying group, which was deliberately designed as a bioorthogonal handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC or 'click' chemistry) [1]. This feature enabled: (1) direct conjugation of a Cy5-azide fluorophore to brain proteomes from DH-376-treated mice for in-gel fluorescence visualization of target engagement; (2) synthesis of the BODIPY-derivatized activity-based probe DH379 by CuAAC for competitive ABPP and fluorescent gel-based assays; and (3) dose-dependent, covalent target labeling confirmed by fluorescent SDS-PAGE scanning [1]. DO34, the closest structural analog and comparator (DAGLα IC₅₀ = 6 nM; DAGLβ IC₅₀ = 3–8 nM), lacks this alkyne functionality and therefore cannot be directly conjugated to reporter tags without separate chemical derivatization [1]. The alkyne handle is not present in KT172, KT109, LEI105, or any other commonly used DAGL inhibitor, making this a structurally unique feature among DAGL tool compounds [2].

Intrinsic Click Handle vs. DO34

Direct head-to-head

Alkyne handle present; enables CuAAC conjugation. DO34 no handle

Enables direct target visualization workflow

Cy5-azide conjugation in brain proteomes

Evidence Dimension	Presence of bioorthogonal alkyne handle for CuAAC-mediated conjugation and target engagement visualization
Target Compound Data	DH-376: contains chiral propargyl ether (alkyne); enables CuAAC with azide-fluorophores (Cy5), azide-biotin, or azide-BODIPY; used to generate probe DH379; enables direct in-gel fluorescence target labeling ex vivo
Comparator Or Baseline	DO34: structurally analogous but lacks alkyne handle; cannot undergo CuAAC; requires separate activity-based probe (e.g., DH379 or HT-01) for target engagement readout; KT172, KT109, LEI105: no click handle
Quantified Difference	DH-376 is the only picomolar-activity dual DAGLα/β covalent inhibitor with intrinsic click-chemistry functionality. DO34 has equivalent enzyme inhibition but zero click functionality.
Conditions	Ex vivo CuAAC conjugation of Cy5-azide to brain proteomes from DH-376-treated mice; synthesis of DH379 via CuAAC with BODIPY-azide (Ogasawara et al., 2016)

Why This Matters

The alkyne handle eliminates the need for separate activity-based probes in target engagement studies, reducing experimental cost and complexity. It also makes DH-376 the preferred starting material for laboratories developing custom DAGL-directed probes, imaging agents, or affinity reagents via CuAAC — a capability not offered by any other commercially available DAGL inhibitor.

• [1] Ogasawara D, Deng H, Viader A, Baggelaar MP, Breman A, den Dulk H, et al. Rapid and profound rewiring of brain lipid signaling networks by acute diacylglycerol lipase inhibition. Proc Natl Acad Sci U S A. 2016 Jan 5;113(1):26-33. doi: 10.1073/pnas.1522364112. (See also SI Appendix, Figs. S2, S5.) View Source
• [2] Deng H, Kooijman S, van den Nieuwendijk AMCH, Ogasawara D, van der Wel T, van Dalen F, et al. Triazole ureas act as diacylglycerol lipase inhibitors and prevent fasting-induced refeeding. J Med Chem. 2017;60(1):428-440. doi: 10.1021/acs.jmedchem.6b01482. View Source

In Vivo CNS Target Engagement vs. DO53

DH-376 achieves rapid, dose-dependent inhibition of brain DAGLα following intraperitoneal administration in mice. At 50 mg/kg i.p., DH-376 produced sustained DAGLα inhibition for up to 8 h, with partial recovery at 24 h post-dosing [1]. At a low dose of 3 mg/kg i.p., DH-376 generated substantial DAGLα inhibition within 30 min after administration, though enzyme activity recovered by 4 h — a finding that was leveraged to demonstrate DAGLα's short protein half-life in the CNS [1]. The ED₅₀ for DAGLα inhibition in brain was 5–10 mg/kg i.p. for both DH-376 and DO34, with full inhibition observed at 30–50 mg/kg [1]. The structurally related negative control probe DO53, which lacks the 2-benzylpiperidine staying group, showed approximately 100-fold lower activity against DAGLα and did not substantially inhibit DAGLα or DAGLβ at any dose tested (3–50 mg/kg i.p.), though it retained cross-reactivity with off-targets ABHD6 and PLA2G7 [1]. DO53 thus serves as a matched inactive control for DH-376/DO34 in biological studies [1].

In Vivo CNS Target Engagement vs. DO53

Direct head-to-head

ED₅₀ 5–10 mg/kg i.p., onset ≤30 min; DO53 no DAGLα/β engagement

Supports in vivo DAGL occupancy endpoint interpretation

C57BL/6 mice, competitive ABPP 4 h post-dose

Evidence Dimension	In vivo CNS DAGLα target engagement: dose-response, onset kinetics, and duration
Target Compound Data	DH-376: ED₅₀ = 5–10 mg/kg i.p. for brain DAGLα inhibition; substantial inhibition within 30 min at 3 mg/kg; sustained inhibition to 8 h at 50 mg/kg; partial recovery at 24 h
Comparator Or Baseline	DO53 (negative control): ~100-fold lower DAGLα activity than DH-376; no substantial DAGLα or DAGLβ inhibition at any dose tested (3–50 mg/kg i.p.); cross-reacts with ABHD6 and PLA2G7
Quantified Difference	DH-376 achieves ED₅₀ = 5–10 mg/kg for brain DAGLα; DO53 shows negligible DAGLα engagement (~100-fold window). DH-376 produces detectable inhibition within 30 min at 3 mg/kg.
Conditions	Male C57BL/6 mice; intraperitoneal administration; brain tissue analyzed 4 h post-dose by competitive ABPP with DH379 (1 µM, 30 min), HT-01, and FP-Rh probes; n=3 mice per group

Why This Matters

The rapid CNS onset (≤30 min) and well-characterized in vivo dose-response enable precise temporal control of DAGL inhibition in behavioral and electrophysiological experiments. The availability of the matched negative control DO53 — which shares off-target activity but lacks DAGL engagement — provides a validated experimental framework for attributing observed phenotypes specifically to DAGL inhibition.

• [1] Ogasawara D, Deng H, Viader A, Baggelaar MP, Breman A, den Dulk H, et al. Rapid and profound rewiring of brain lipid signaling networks by acute diacylglycerol lipase inhibition. Proc Natl Acad Sci U S A. 2016 Jan 5;113(1):26-33. doi: 10.1073/pnas.1522364112. (See Fig. 2, Fig. 3, and SI Appendix, Figs. S5, S6.) View Source

Brain Lipid Remodeling vs. DAGLα Knockout

Acute DH-376 treatment (50 mg/kg i.p., 4 h) produced brain lipid changes that were comparable in magnitude to those observed in constitutive DAGLα⁻/⁻ mice, demonstrating the rapid flux of DAGL-mediated 2-AG production in vivo [1]. Key lipid changes included: (1) robust reduction in brain 2-AG levels, comparable to the ~80–90% depletion seen in DAGLα⁻/⁻ mice; (2) reductions in anandamide (AEA); (3) reductions in arachidonic acid (AA); (4) reductions in prostaglandins PGD₂ and PGE₂; and (5) concomitant elevations in the DAGL substrate SAG (1-stearoyl-2-arachidonoyl-sn-glycerol) and C18:1/C20:4 DAG [1]. All lipid changes were dose-dependent, observed within 2 h of injection, and entirely absent in DO53-treated mice, confirming DAGL-dependent pharmacology [1]. The time-dependent 2-AG changes caused by DH-376 appeared shorter-lived than those of DO34, consistent with differential pharmacokinetics or target residence time [1]. Notably, DH-376-mediated lipid suppression was sufficient to block endocannabinoid-dependent synaptic plasticity (DSE in cerebellar slices with half-maximal inhibition at 1.1 µM; DSI in hippocampal slices at 10 µM) and to attenuate LPS-induced neuroinflammatory responses including anapyrexia [1].

Brain Lipid Remodeling vs. DAGLα KO

Direct head-to-head

2-AG reduction matching DAGLα⁻/⁻ (~80–90%); DO53 no lipid change

Supports chemical-genetic lipid pathway modeling

LC-MS lipidomics, 50 mg/kg i.p., 4 h; C57BL/6 mice

Evidence Dimension	Magnitude and breadth of brain lipid network remodeling (2-AG, AEA, AA, PGD₂, PGE₂, SAG, DAG species) measured by LC-MS lipidomics
Target Compound Data	DH-376 (50 mg/kg i.p., 4 h): reduces brain 2-AG comparably to DAGLα⁻/⁻ mice (~80–90% reduction); also reduces AEA, AA, PGD₂, PGE₂; elevates SAG and C18:1/C20:4 DAG; onset within 2 h; dose-dependent
Comparator Or Baseline	DO53 (50 mg/kg i.p., 4 h): no significant changes in any measured lipid species; DAGLα⁻/⁻ mice: 80–90% 2-AG reduction (genetic benchmark); DO34: similar magnitude but longer duration of 2-AG suppression
Quantified Difference	DH-376 reduces brain 2-AG to levels matching ~80–90% depletion in DAGLα⁻/⁻ mice; DO53 produces zero lipid changes (complete pharmacological window). DH-376's 2-AG suppression is shorter-lived than DO34's.
Conditions	Male C57BL/6 mice; 50 mg/kg i.p.; brain lipid extraction and LC-MS analysis at 2–24 h post-dose; comparison with DAGLα⁻/⁻ mouse brain lipidomes (Ogasawara et al., 2016, Fig. 4, SI Appendix, Fig. S8, Datasets S1, S2)

Why This Matters

The ability to phenocopy the brain lipid profile of DAGLα⁻/⁻ mice with acute pharmacological treatment validates DH-376 as a chemical-genetic equivalent for DAGL pathway studies. This enables temporally controlled experiments (e.g., acute vs. chronic DAGL blockade) that are impossible with constitutive knockout models, while the DO53 negative control provides built-in pharmacological specificity verification.

• [1] Ogasawara D, Deng H, Viader A, Baggelaar MP, Breman A, den Dulk H, et al. Rapid and profound rewiring of brain lipid signaling networks by acute diacylglycerol lipase inhibition. Proc Natl Acad Sci U S A. 2016 Jan 5;113(1):26-33. doi: 10.1073/pnas.1522364112. (See Fig. 4, SI Appendix, Fig. S8, Datasets S1 and S2.) View Source

DH-376 Application Scenarios

Endocannabinoid-Dependent Synaptic Plasticity (DSE/DSI)

DH-376's rapid target engagement (substantial DAGLα inhibition within 30 min at 3 mg/kg i.p. in vivo) and demonstrated efficacy in blocking depolarization-induced suppression of excitation (DSE, IC₅₀ = 1.1 µM in bath application) and depolarization-induced suppression of inhibition (DSI, full blockade at 10 µM in hippocampal slices) make it the tool compound of choice for electrophysiological studies requiring acute, on-demand suppression of 2-AG biosynthesis . The irreversible covalent mechanism ensures that target inhibition is maintained throughout recording sessions, and the availability of DO53 as a matched negative control enables definitive attribution of effects to DAGL activity. For ex vivo slice work, DH-376 can be applied via bath perfusion; for in vivo-to-ex vivo protocols, mice can be dosed i.p. prior to slice preparation, with the compound's CNS activity confirmed by competitive ABPP .

In-Gel Target Visualization Without ABPs

DH-376 is the only picomolar-potency dual DAGLα/β inhibitor equipped with an intrinsic alkyne handle for CuAAC-mediated conjugation to azide-bearing reporters (fluorophores, biotin, or affinity tags) . This enables a streamlined chemical proteomics workflow: administer DH-376 to animals or cells → harvest tissue/cell lysates → perform CuAAC with Cy5-azide or biotin-azide → visualize target labeling by in-gel fluorescence scanning or enrich for LC-MS/MS identification. This self-contained target engagement readout eliminates the expense and complexity of using separate activity-based probes (e.g., DH379 or HT-01) and reduces experimental variability. Laboratories developing novel DAGL-directed imaging agents or affinity probes also benefit from using DH-376 as a click-chemistry-compatible scaffold for derivatization .

In Vivo Lipidomics & Neuroinflammation Studies

DH-376's ability to reduce brain 2-AG, AEA, AA, and prostaglandins (PGD₂, PGE₂) to levels comparable with DAGLα⁻/⁻ mice, combined with its rapid onset (≤2 h for lipid changes) and the availability of the inactive control DO53, makes it the optimal pharmacological tool for acute brain lipidomics studies . In the mouse LPS inflammatory pain model, DH-376 significantly decreased whole-brain levels of 2-AG, anandamide, and arachidonic acid and attenuated LPS-induced anapyrexia . The compound has also been validated as a non-selective DAGL inhibitor (10 mg/kg i.p.) in rat models of episodic headache, where it induced facial sensitivity in 100% of female and ~60% of male rats . The dual DAGLα/β coverage ensures that both isoforms' contributions to lipid metabolism and inflammation are simultaneously captured, while the compound's well-characterized dose-response (ED₅₀ 5–10 mg/kg; full inhibition at 30–50 mg/kg) provides a validated dosing framework for new experimental paradigms .

Feeding and Metabolism via DAGL Blockade

DH-376 temporarily reduces fasting-induced refeeding in mice, phenocopying the effect of cannabinoid CB1 receptor inverse agonists, as demonstrated in the Deng et al. (2017) structure-activity relationship study . At a dose of 10–50 mg/kg i.p., DH-376 suppresses food intake in fasted mice upon refeeding, providing a pharmacological alternative to genetic DAGL deletion for metabolic and energy-balance studies . Researchers should note that the negative control DO53 also partially mirrored this effect, suggesting triazole ureas may influence energy balance through additional molecular targets beyond DAGLs . For this application, pairing DH-376 with DO53 as a control and with DO34 as a comparator is recommended to deconvolve DAGL-specific vs. off-target contributions to feeding phenotypes. The compound's CNS activity is essential for this application, as peripheral DAGLβ-selective inhibitors such as KT109 (which does not cross the blood-brain barrier efficiently) would not recapitulate the central CB1-receptor-dependent effects on feeding .

Application

Selection Property

Validation Focus

Endocannabinoid synaptic plasticity studies

Rapid onset covalent DAGL blockade

DO53 control for DAGL-specific endpoint attribution

In-gel target engagement without ABPs

Intrinsic alkyne handle for CuAAC

Click-chemistry-based visualization review

Acute brain lipidomics & neuroinflammation

Rapid lipid remodeling matching DAGLα⁻/⁻

DO53 negative control for lipid pharmacology

Feeding & metabolism studies

CNS-active dual DAGLα/β inhibition

Off-target deconvolution with DO34/DO53